Cas no 40648-44-0 (2-Propenoic acid, 3-ethoxy-, ethyl ester, (2Z)-)

• Product Name: 2-Propenoic acid, 3-ethoxy-, ethyl ester, (2Z)-
• CAS No: 40648-44-0
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 5261975
• Update Time: 2025-11-01

2-Propenoic acid, 3-ethoxy-, ethyl ester, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-ethoxy-, ethyl ester, (2Z)-

• Inchi： 1S/C7H12O3/c1-3-9-6-5-7(8)10-4-2/h5-6H,3-4H2,1-2H3/b6-5-
• InChI Key： ITQFPVUDTFABDH-WAYWQWQTSA-N
• SMILES： C(OCC)(=O)/C=C\OCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Acrylic acids and derivatives

Additional information on 2-Propenoic acid, 3-ethoxy-, ethyl ester, (2Z)-

Introduction to 2-Propenoic acid, 3-ethoxy-, ethyl ester, (2Z) and Its CAS No. 40648-44-0

The compound 2-Propenoic acid, 3-ethoxy-, ethyl ester, (2Z), identified by the Chemical Abstracts Service Number (CAS No.) 40648-44-0, is a specialized organic ester with significant applications in the field of organic synthesis and pharmaceutical research. This compound belongs to the family of α,β-unsaturated esters, which are known for their versatile reactivity and utility in various chemical transformations. The presence of both ethoxy and ethyl ester groups in its molecular structure imparts unique properties that make it a valuable intermediate in synthetic chemistry.

2-Propenoic acid, 3-ethoxy-, ethyl ester, (2Z) is characterized by its molecular formula C₈H₁₀O₃ and a molecular weight of approximately 154.17 g/mol. The (2Z) configuration indicates the stereochemistry of the double bond, which plays a crucial role in its chemical behavior and reactivity. This stereochemical specificity is particularly important in pharmaceutical applications, where the three-dimensional structure of a molecule can significantly influence its biological activity.

In recent years, there has been growing interest in α,β-unsaturated esters due to their role as key intermediates in the synthesis of various pharmacologically active compounds. The compound 40648-44-0 has been extensively studied for its potential applications in drug development. Its ability to undergo various reactions such as Michael additions, aldol condensations, and Diels-Alder reactions makes it a versatile building block in organic synthesis. These reactions are fundamental to the construction of complex molecular architectures that are often required in the development of new therapeutic agents.

One of the most compelling aspects of 2-Propenoic acid, 3-ethoxy-, ethyl ester, (2Z) is its utility in the synthesis of heterocyclic compounds. Heterocycles are an essential class of organic compounds that form the backbone of many drugs and natural products. The ethoxy and ester groups in this compound can be selectively modified or functionalized to introduce additional complexity into the molecule. This flexibility allows chemists to tailor the properties of the final product to meet specific requirements for biological activity and pharmacokinetic profiles.

Recent advancements in synthetic methodologies have further highlighted the importance of compounds like 40648-44-0. For instance, transition-metal-catalyzed reactions have enabled more efficient and selective transformations of α,β-unsaturated esters. These catalytic methods often provide higher yields and cleaner reaction profiles compared to traditional approaches. Such improvements are crucial for reducing costs and improving scalability in pharmaceutical manufacturing processes.

The pharmaceutical industry has also been exploring the use of 2-Propenoic acid, 3-ethoxy-, ethyl ester, (2Z) as a precursor for biologically active molecules. For example, derivatives of this compound have been investigated for their potential as anti-inflammatory agents, analgesics, and even antiviral drugs. The ability to modify its structure systematically allows researchers to optimize potency and selectivity against target enzymes or receptors. This approach is particularly relevant in the development of next-generation therapeutics that address unmet medical needs.

In addition to its pharmaceutical applications, CAS No. 40648-44-0 has found utility in agrochemical research. The synthesis of novel pesticides and herbicides often relies on versatile intermediates like this ester. Its reactivity allows for the introduction of various functional groups that can enhance binding affinity to biological targets or improve environmental stability. Such developments are critical for creating sustainable agricultural solutions that meet global food demand while minimizing environmental impact.

The stereochemical integrity of 2-Propenoic acid, 3-ethoxy-, ethyl ester, (2Z) is another area of interest for researchers. The (2Z) configuration can influence how the molecule interacts with biological systems, including enzymes and receptors. Computational studies have shown that subtle changes in stereochemistry can lead to significant differences in bioactivity. This underscores the importance of precise synthetic methodologies when working with chiral compounds like this one.

Future research directions may explore novel catalytic systems that further enhance the utility of 40648-44-0 in synthetic chemistry. For instance, photoredox catalysis has emerged as a powerful tool for functionalizing unsaturated esters under mild conditions. Such methods could provide greener alternatives to traditional synthetic routes while maintaining high yields and selectivity. These innovations are likely to have far-reaching implications for both academic research and industrial applications.

In conclusion,CAS No 40648-44-0 represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features make it an invaluable intermediate for synthesizing complex molecules with potential pharmaceutical and agrochemical uses. As synthetic chemistry continues to evolve,2-propenoic acid, 3-Ethoxy, ethyl ester, (2Z) will undoubtedly remain at the forefront of research efforts aimed at developing innovative solutions to global challenges.